4-Amino-6-(3-thienyl)-1,6-dihydro-1,3,5-triazine-2-thiol
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Description
4-Amino-6-(3-thienyl)-1,6-dihydro-1,3,5-triazine-2-thiol (also known as 4-Amino-6-thienyl-triazine-2-thiol or ATT) is an organosulfur compound that has been studied for its potential applications in medicine and scientific research. It is a derivative of triazine, a heterocyclic compound containing three nitrogen atoms in a six-membered ring. ATT has been studied for its potential use in drug synthesis, drug delivery, and medical imaging.
Scientific Research Applications
Synthesis and Pharmacological Activity
- 4-Amino-3-mercapto-6-[2-(2-thienyl)vinyl]-1,2,4-triazin-5(4H)-one, a derivative of the compound, has been synthesized using microwave irradiation. This process led to the creation of new fused heterobicyclic nitrogen systems, which showed activity as cytotoxic agents against various cancer cell lines (Saad, Youssef, & Mosselhi, 2011).
Electrochemical Studies
- An electrochemical study revealed insights into the electroreduction of triazines, including derivatives of 4-Amino-6-(3-thienyl)-1,6-dihydro-1,3,5-triazine-2-thiol. These studies are crucial for understanding their redox behavior, which has implications in various scientific applications (Fotouhi, Farzinnegad, Heravi, & Khaleghi, 2003).
Antithyroidal Properties
- Certain derivatives of the compound have shown appreciable antithyroidal activity. This is significant for the development of new pharmaceuticals targeting thyroid-related disorders (Prasad & Srivastava, 1993).
Synthesis of Novel Derivatives
- Synthesis of novel derivatives of this compound has been conducted, expanding the potential applications in various scientific fields (Mizutani & Sanemitsu, 1985).
Antioxidant and Antitumor Activities
- Investigations into the antioxidant and antitumor activities of nitrogen heterocycles derived from the compound have provided promising results, suggesting potential therapeutic applications (El-Moneim, El‐Deen, & El-Fattah, 2011).
Molecular Structure Studies
- Detailed molecular structure studies of certain derivatives have been conducted, offering insights into their potential applications in material science and molecular engineering (Hwang, Tu, Wang, & Lee, 2006).
Antibacterial and Antifungal Activity
- Synthesized compounds of thienyl-triazine-sulphonamide conjugates showed potent antibacterial properties, although they were inactive against fungal species. This highlights their potential use in developing new antibacterial agents (Aly, Gobouri, Abdel Hafez, & Saad, 2015).
properties
IUPAC Name |
4-amino-2-thiophen-3-yl-2,5-dihydro-1H-1,3,5-triazine-6-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4S2/c8-6-9-5(10-7(12)11-6)4-1-2-13-3-4/h1-3,5H,(H4,8,9,10,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPUBYGVKWHMWQB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C2NC(=S)NC(=N2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.